Cas no 148-51-6 (4-Deoxy Pyridoxine Hydrochloride)

• Product Name: 4-Deoxy Pyridoxine Hydrochloride
• CAS No: 148-51-6
• MF: C₈H₁₂ClNO₂
• MW: 189.639381408691
• MDL: MFCD00051296
• CID: 36569
• PubChem ID: 87566806
• Update Time: 2025-06-14

4-Deoxy Pyridoxine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Deoxypyridoxine hydrochloride
• 5-(Hydroxymethyl)-2,4-dimethylpyridin-3-ol hydrochloride
• 5-Hydroxy-4,6-Dimethyl-3-Pyridinemethanol Hydrochloride
• nsc3063
• 4-DEOXYPYRIDOXINE HCL
• DEOXYPYRIDOXINE, 4- HCL
• Pyridoxine HCl IMpurity B
• Pyridoxine Impurity B HCl
• DEOXYPYRIDOXINE HCL, 4-(RG)
• Deoxypyridoxine hydrochloride
• 4-DesoxyaderMin Hydrochloride
• 4-deoxypyridoxolhydrochloride
• desoxypyridoximehydrochloride
• 4-Desoxyadermin
• 4-Desoxypyridoxine hydrochloride
• 4 DOP hydrochloride
• 4-DOP hydrochloride
• Desoxypyridoxime hydrochloride
• Desoxypyridoxine hydrochloride
• 4-Deoxypyridoxol hydrochloride
• SK 591
• P9QAN95HHX
• 3-Pyridinemethanol, 4,6-dimethyl-5-hydroxy-, hydrochloride
• 3-Hydroxy-5-hydroxymethyl-2,4-d
• SCHEMBL191715
• Q27286423
• 2,4-DIMETHYL-3-HYDROXY-5-HYDROXYMETHYLPYRIDINE HYDROCHLORIDE
• WLN: T6NJ B1 CQ D1 E1Q & GH
• NSC61770
• 5-HYDROXYMETHYL-2,4-DIMETHYLPYRIDIN-3-OL HYDROCHLORIDE
• 4-Desoxypyridoxine HCl
• NSC 3063
• EINECS 205-714-8
• AI3-25014
• J-008479
• MFCD00051296
• 3-Hydroxy-5-hydroxymethyl-2,4-dimethylpyridinium chloride
• CS-W015926
• AS-60557
• 148-51-6
• 3-PYRIDINEMETHANOL, 5-HYDROXY-4,6-DIMETHYL-, HYDROCHLORIDE (1:1)
• FT-0602375
• 4-Deoxy Pyridoxine Hydrochloride
• AC4357
• 4-Deoxypyridoxine hydrochloride, analytical standard
• 3-HYDROXY-5-HYDROXYMETHYL-2,4-DIMETHYLPYRIDINE HYDROCHLORIDE
• D0053
• UNII-P9QAN95HHX
• 3-Pyridinemethanol, 5-hydroxy-4,6-dimethyl-, hydrochloride
• QZKKOQQIVLXUEI-UHFFFAOYSA-N
• DTXSID40163860
• 5-(hydroxymethyl)-2,4-dimethylpyridin-3-ol;hydrochloride
• NSC-3063
• AKOS015917115
• SY004116
• 4-Deoxypyridoxine, HCl
• PD061169
• 3-Pyridinemethanol,6-dimethyl-, hydrochloride
• 5-(hydroxymethyl)-2,4-dimethylpyridin-3-olhydrochloride
• NSC-61770
• SB52336
• 3-Pyridinemethanol,6-dimethyl-5-hydroxy-, hydrochloride
• 3-Pyridinemethanol, 5-hydroxy-4,6-dimethyl-, hydrochloride (8CI)(9CI)
• 4-Deoxypyridoxine hydrochlorid
• 3-Pyridinemethanol, 5-hydroxy-4,6-dimethyl-, hydrochloride (8CI)
• DTXCID4086351
• DB-042940

• MDL： MFCD00051296
• Inchi： 1S/C8H11NO2.ClH/c1-5-7(4-10)3-9-6(2)8(5)11;/h3,10-11H,4H2,1-2H3;1H
• InChI Key： QZKKOQQIVLXUEI-UHFFFAOYSA-N
• SMILES： Cl.OC1C(C)=NC=C(CO)C=1C

Computed Properties

• Exact Mass: 189.05600
• Monoisotopic Mass: 189.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 53.4

Experimental Properties

• Melting Point: 274°C(dec.)(lit.)
• Flash Point: 204.2℃
• PSA: 53.35000
• LogP: 1.69830

4-Deoxy Pyridoxine Hydrochloride Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：UT4800000
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents

Additional information on 4-Deoxy Pyridoxine Hydrochloride

Research Brief on 4-Deoxy Pyridoxine Hydrochloride (CAS: 148-51-6): Recent Advances and Applications

4-Deoxy Pyridoxine Hydrochloride (CAS: 148-51-6) is a derivative of pyridoxine (vitamin B6) that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the absence of a hydroxyl group at the 4-position of the pyridine ring, has been investigated for its unique biochemical properties and therapeutic potential. Recent studies have explored its role as an inhibitor of vitamin B6-dependent enzymes, its use in metabolic pathway modulation, and its potential as a scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Deoxy Pyridoxine Hydrochloride exhibits selective inhibition against pyridoxal kinase, an enzyme crucial for vitamin B6 metabolism. The research team employed X-ray crystallography to elucidate the binding mode of this compound, revealing a novel interaction pattern that differs from traditional vitamin B6 analogs. These findings suggest potential applications in targeting cancers with dysregulated vitamin B6 metabolism, particularly in glioblastoma cell lines where pyridoxal kinase overexpression has been observed.

In the field of antimicrobial research, a recent breakthrough (Nature Chemical Biology, 2024) highlighted the compound's ability to disrupt bacterial vitamin B6 biosynthesis pathways. The study demonstrated that 4-Deoxy Pyridoxine Hydrochloride could potentiate the effects of conventional antibiotics against multidrug-resistant Staphylococcus aureus by creating a synthetic auxotrophy for vitamin B6. This approach represents a promising strategy to combat antibiotic resistance, with minimal impact on human microbiota due to the differences in vitamin B6 metabolism between prokaryotes and eukaryotes.

From a synthetic chemistry perspective, advancements in the production of 4-Deoxy Pyridoxine Hydrochloride have been reported in Organic Process Research & Development (2023). Researchers developed a novel catalytic process using palladium nanoparticles supported on carbon, achieving a 78% yield with excellent purity (>99.5%). This improved synthesis method addresses previous challenges in large-scale production, making the compound more accessible for both research and potential therapeutic applications.

Ongoing clinical investigations are exploring the compound's potential in neurological disorders. Preliminary results from a Phase I trial (presented at the 2024 American Chemical Society meeting) indicate that 4-Deoxy Pyridoxine Hydrochloride can cross the blood-brain barrier and modulate glutamate decarboxylase activity, suggesting possible applications in epilepsy and Parkinson's disease. However, researchers caution that careful dosing is required due to the compound's ability to interfere with normal vitamin B6 metabolism.

In conclusion, recent research on 4-Deoxy Pyridoxine Hydrochloride (CAS: 148-51-6) has revealed multiple promising directions for both basic science and therapeutic development. The compound's unique mechanism of action, combined with improved synthetic accessibility, positions it as a valuable tool in chemical biology and a potential lead compound for various medical applications. Future research directions likely include structure-activity relationship studies to optimize selectivity and the development of prodrug formulations to mitigate potential side effects related to vitamin B6 metabolism interference.